Dimethyl 2,2,3,3-tetramethylcyclopropanedicarboxylate

• Molecular Formula: C11H18O4
• Molecular Weight: 214.26 g/mol
• IUPAC Name: dimethyl 2,2,3,3-tetramethylcyclopropane-1,1-dicarboxylate
• InChI: InChI=1S/C11H18O4/c1-9(2)10(3,4)11(9,7(12)14-5)8(13)15-6/h1-6H3
• InChI Key: DOYBGZZLPPITGM-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(C1(C(=O)OC)C(=O)OC)(C)C)C

Description

Dimethyl 2,2,3,3-tetramethylcyclopropanedicarboxylate is a useful research compound. Its molecular formula is C11H18O4 and its molecular weight is 214.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 20.0 grams (0.13 mole) of dimethyl diazomalonate and 164.35 grams (1.95 moles) of 2,3-dimethyl-2-butene was photolyzed at room temperature for a period of approximately 47 hours in the presence of a 100-watt Hanovia mercury lamp. Most of the unreacted 2,3-dimethyl-2-butene was removed by distillation, at atmospheric pressure, to a head temperature of 73° C. and the still residue was subjected to flash chromatography on a silica gel column to give 9.00 grams (0.04 mole) of dimethyl 2,2,3,3-tetramethylcyclopropanedicarboxylate. NMR analysis of the product indicated the following: